Cas no 76-25-5 (Triamcinolone acetonide)

Triamcinolone acetonide is a synthetic glucocorticoid corticosteroid with potent anti-inflammatory, immunosuppressive, and antipruritic properties. It is widely utilized in dermatology, ophthalmology, and rheumatology for treating inflammatory and allergic conditions, such as eczema, psoriasis, and arthritis. The compound exhibits high lipophilicity, enabling effective penetration into tissues and prolonged activity. Its localized action minimizes systemic side effects, making it suitable for topical, intra-articular, and intralesional administration. Triamcinolone acetonide's stability and low solubility contribute to its sustained release and extended therapeutic effect. The product is available in various formulations, including creams, ointments, injectables, and nasal sprays, ensuring versatility in clinical applications.

Triamcinolone acetonide structure

Product Name:Triamcinolone acetonide

CAS No:76-25-5

MF:C₂₄H₃₁FO₆

MW:434.49775147438

MDL:MFCD00056834

CID:34046

PubChem ID:87558489

Update Time:2025-10-23

Triamcinolone acetonide Chemical and Physical Properties

Names and Identifiers

- Triamcinolone acetonide
- Triamcinolone Acetonide BP98
- 9-alpha-fluoro-11-beta,21-dihydroxy-16-alpha,17-alpha-isopropylidenedioxypregna-1,4-diene-3,20-dione
- 9a-Fluoro-11b,16a,17a,21-tetrahydroxy-1,4-pregnadiene-3,20-dione 16,17-acetonide
- 9a-Fluoro-16a-hydroxyprednisolone 16a,17a-acetonide
- Triamcinolon Acetonide
- Triamcinolone (acetonide)
- Triamcinolone Aceton
- TRIAMCINOLONE ACETONIDE, USP
- Thiazolidine
- 9α-Fluoro-11β,21-dihydroxy-16α,17-isopropylidenedioxy-1,4-pregnadiene-3,20-dione
- Triamcinoloneacetonide
- Azmacort
- Aristoderm
- Aristogel
- Solodelf
- Kenalone
- Tricinolon
- Triaceton
- Tramacin
- Kenalog
- Rineton
- Flutone
- Triam-Injekt
- Adcortyl A
- Omcilon A
- Nasacort AQ
- Volon A
- Coupe-A
- Aristocort acetonide
- Kenalog 40
- Triamcinolone 16,17-acetonide
- Triacort
- Oracort
- Triderm
- Zilretta
- Oralone
- Triatex
- Acetospan
- Flutex
- Volon A 40
- Triamcincolone acetonide
- Kenalog-H
- Nasacort HFA
- Triamonide 40
- Kenalog in Orabase
- Vetalog (Veterinary)
- Nas
- F446C597KA
- 9alpha-Fluoro-16-hydroxyprednisolone acetonide
- CLS-1001
- Nystadermal
- Triamcinolone acetonide 100 microg/mL in Methanol
- Opera_ID_232
- TRIAMCINOLONE ACETONIDE (SEE ALSO TRIAMCINOLONE (124-94-7))
- (11beta,16alpha)-9-Fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
- Triamcinolone Acetonide, Pharmaceutical Secondary Standard; Certified Reference Material
- TRIAMCINOLONE ACETONIDE [MI]
- CAS-76-25-5
- TRIAMCINOLONE ACETONIDE (USP-RS)
- HMS2232F22
- SCHEMBL4689
- UNII-F446C597KA
- Tricort-40
- Ledercort cream
- Triamcinolone acetonide, analytical standard
- 9-alpha-fluoro-11-beta,16-alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone
- Triamcinolone Acetonide in Absorbase
- NCGC00023193-06
- TAC-3
- BDBM50248362
- Kenacort-A
- NSC-21916
- MLS000028538
- TRIAMCINOLONE ACETONIDE COMPONENT OF MYCOLOG
- S1628
- MYTREX F COMPONENT TRIAMCINOLONE ACETONIDE
- Volonimat
- XIPERE
- Triamcinolone acetonide (JP17/USP)
- NC00591
- TRIAMCINOLONE ACETONIDE (USP MONOGRAPH)
- SMR000058335
- 9-alpha-Fluoro-16-alpha-17-alpha-isopropyledenedioxyprednisolone
- LS-1692
- DTXSID6021371
- 9.alpha.-Fluoro-11.beta.,4-pregnadiene,3,20-dione
- Triamcinolone acetonide [JAN]
- 9-alpha-Fluoro-16-alpha-17-alpha-isopropylidenedioxy-delta-1-hydrocortisone
- C08183
- Kenacort A
- AB00383012-11
- Trianex
- KS-5330
- Aureocort
- CHEBI:71418
- Pregna-1,20-dione, 9-fluoro-11.beta.,21-dihydroxy-16.alpha.,17-(isopropylidenedioxy)-
- 9-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11beta,16alpha)-
- TRIAMCINOLONE ACETONIDE [EP MONOGRAPH]
- A856341
- Pregna-1,20-dione, 9-fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11.beta.,16.alpha.)-
- NSC 21916
- TRIAMCINOLONE ACETONIDE (MART.)
- NCGC00259344-01
- Triacet
- MFCD00056834
- 9alpha-Fluoro-11beta,21-dihydroxy-16alpha,17-isopropylidenedioxy-1,4-pregnadiene,3,20-dione
- Triamcinolone-Acetonide
- Trymex
- DTXCID201371
- MYCOLOG COMPONENT TRIAMCINOLONE ACETONIDE
- Acetonide, Triamcinolone
- Cinonide
- Aristocort A
- aristicort
- (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-4b-fluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho(2',1':4,5)indeno(1,2-d)(1,3)dioxol-2-one
- Pregna-1,20-dione, 9-fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,16alpha,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
- Q2211240
- TRIAMCINOLONE ACETONIDE; 76-25-5; Azmacort; Aristogel; Nasacort;
- CHEMBL1504
- ReadySharp Triamcinolone
- MLS001148264
- BRD-K53790871-001-08-6
- Trivaris
- CCG-269068
- TRIAMCINOLONE ACETONIDE [WHO-DD]
- 5-19-06-00568 (Beilstein Handbook Reference)
- 9.alpha.-Fluoro-16.alpha.-hydroxyprednisolone 16.alpha.,17.alpha.-acetonide
- (4aS,4bR,5S,6aS,6bR,9aR)-4b-fluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11,21-dihydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
- 9alpha-Fluoro-16alpha-17alpha-isopropyledenedioxyprednisolone
- 9alpha-fluoro-11beta,21-dihydroxy-16alpha,17alpha-isopropylidenedioxypregna-1,4-diene-3,20-dione
- NSC21916
- GTPL2867
- 9.alpha.-Fluoro-16-hydroxyprednisolone acetonide
- Vetalog
- 9-alpha-Fluoro-16-alpha-hydroxyprednisolone 16-alpha,17-alpha-acetonide
- (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-4b-fluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,16-alpha,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
- 9-fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione-16,17-acetonide
- AB00383012_12
- Kenalog-40
- Gppe Ear Dps Cap
- fx-006
- Silderm
- FLUOCINOLONE ACETONIDE IMPURITY H
- Respicort
- Tox21_201795
- Triamsinolone acetonide
- Asmacort (common misspelling of Azmacort)
- TRIAMCINOLONE ACETONIDE [USP MONOGRAPH]
- TRIAMCINOLONE ACETONIDE [VANDF]
- KENALOG-80
- Tri-Adcortyl
- Triamcinolone acetonide for system suitability, European Pharmacopoeia (EP) Reference Standard
- Nasacort
- Tox21_110885
- Tox21_303014
- AKOS015894871
- 9-alpha-Fluoro-11-beta,21-dihydroxy-16-alpha-isopropylidenedioxy-1,4-pregnadiene,3,20-dione
- Gppe Ear Oint
- 9.alpha.-Fluoro-16.alpha.-17.alpha.-isopropyledenedioxyprednisolone
- HY-B0636
- MYKACET COMPONENT TRIAMCINOLONE ACETONIDE
- (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-4b-fluoro-5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
- MYTREX A COMPONENT TRIAMCINOLONE ACETONIDE
- AC-1239
- Extracort
- Triamcinolone acetonide, European Pharmacopoeia (EP) Reference Standard
- Pregna-1,20-dione, 9-fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-,cyclic 16,17-acetal with acetone
- TRIAMCINOLONE ACETONIDE COMPONENT OF MYKACET
- MLS002638825
- Triesence
- NCGC00023193-05
- NCGC00023193-04
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11.beta.,16.alpha.)-
- TRIAMCINOLONE ACETONIDE [ORANGE BOOK]
- 9-alpha-fluor-11-beta,21-dihydroxy-16-alpha-17-alpha-isopropylidendioxypregna-1,4-dien-3,20-dion
- TRIAMCINOLONE ACETONIDE [GREEN BOOK]
- 9alpha-Fluoro-16alpha-hydroxyprednisolone 16alpha,17alpha-acetonide
- 9alpha-Fluoro-11beta,21-dihydroxy-16alpha,17-isopropylidenedioxy-1,4-pregnadiene-3,20-dione
- HMS3259A20
- Triamcinolone acetonide [USP:INN:BAN:JAN]
- TRIAMCINOLONE HEXACETONIDE IMPURITY A [EP IMPURITY]
- BRN 0060069
- 9-alpha-fluoro-16-alpha,17-isopropylidenedioxyprednisolone
- FX006
- Tri-Nasal
- Asmacort [Common Misspelling of Azmacort]
- Adcortyl In Orabase
- 9.alpha.-Fluoro-16.alpha.-17.alpha.-isopropylidenedioxy-.delta.-1-hydrocortisone
- 76-25-5
- CLS1001
- TRIAMCINOLONE ACETONIDE (EP MONOGRAPH)
- Kenalog-10
- TRIAMCINOLONE ACETONIDE [USP-RS]
- TRIAMCINOLONE ACETONIDE COMPONENT OF MYTREX A
- CCRIS 5231
- AllerNaze
- WLN: T F5 E5 B666 GO IO RV AHTTTT&J A1 BF CQ E1 FV1Q H1 H1
- MLS002207192
- (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-4b-fluoro-5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H,8H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
- 9-alpha-Fluoro-16-hydroxyprednisolone acetonide
- Pevaryl T.C.
- EINECS 200-948-7
- YNDXUCZADRHECN-JNQJZLCISA-N
- Panolog Ointment (Veterinary)
- Audicort
- DIMETHYL2-(3-NITRO-2-PYRIDYL)MALONATE
- Kenalone, Solodelf
- 9alpha-fluoro-16alpha-17alpha-isopropylidenedioxy-Delta-1-hydrocortisone
- Triamcinolone acetonide, United States Pharmacopeia (USP) Reference Standard
- Remiderm
- Ftorocort
- Tox21_110885_1
- NCGC00256560-01
- D00983
- (11-beta,16-alpha)-9-Fluoro-11,21-dihydroxy-16,17-[1-methylethylidenebis(oxy)]pregna-1,4-diene-3,20-dione
- 1TA
- Q-201855
- Nasacort Allergy 24 Hour
- Tri-Nasal Spray
- CS-O-02472
- TRIAMCINOLONE ACETONIDE [MART.]
- Remotic
- TRIAMCINOLONE ACETONIDE COMPONENT OF MYTREX F
- PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
- Triamcinolone Acetonide Acetate
- HY-B0636R
- Pediaderm Ta
- Equate Nasal Allergy
- Good Neighbor Pharmacy 24 Hour Nasal Allergy
- Triamcinolone acetonide (Standard)
- TRITOCIN
- Vetalog Parenteral
- Triamcinolone Acetonide Cream .1%
- 24 Hour Nasal Allergy
- Triamcinolone Acetonide Nasal
- Trivix Lite
- CS-0695000
- Genesis Topical Spray
- Pro-C-Dure 6 Kit
- Triam
- Health Mart 24 hour nasal allergy
- Nasacort Allergy 24hr
- Triamcinolone Acetonide Ointment
- Up and Up Nasal Allergy
- Protherix
- Triamcinolone Acetonide Ointment USP, 0.05%
- Sila III
- Equaline nasal allergy
- Trianex 0.05%
- Nasal Allergy 24 Hour
- Good Sense Nasal Allergy
- Triloan II SUIK
- Nasal Allergy
- Basic Care Nasal Allergy
- kirkland signature aller cort
- Triloan SUIK
- DG Health Nasal Allergy
- ORAMEDY
- Medalone Cream
- NS00009342
- 0.015% triamcinolone acetonide
- foster and thrive 24 hour nasal allergy
- Kenalog (TN)
- Signature Care Nasal Allergy
- Nasacort (TN)
- Azmacort (TN)
- Triasil
- Pro-C-Dure 5 Kit
- Triamcinolone acetonide (USP:INN:BAN:JAN)
- Leader Nasal Allergy
- Triamcinolone Acetonide Suspension
- Topcare Nasal Allergy
- triamcinolone acetonide cream
- Triamcinolone acetonide (JP18/USP)
- 1ST2233
- (1S,2S,4R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
- FT28384
- MSK2233
- 200-948-7
- (11?,16?)-9-Fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione;Adcortyl;Azmacort
- MDL： MFCD00056834
- Inchi： 1S/C24H31FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/t15-,16-,17-,19+,21-,22-,23-,24+/m0/s1
- InChI Key： YNDXUCZADRHECN-JNQJZLCISA-N
- SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

Exact Mass: 434.21000
Monoisotopic Mass: 434.210467
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 2
Complexity: 925
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 93.1
Surface Charge: 0
Tautomer Count: 9

Experimental Properties

Color/Form: Powder
Density: 1.1517 (estimate)
Melting Point: 294°C(lit.)
Boiling Point: 576.9°C at 760 mmHg
Flash Point: 302.7±30.1 °C
Refractive Index: 1.5980 (estimate)
Solubility: biological extracorporealIn Vitro:DMSOsolubility50 mg/mL(115.07 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
Water Partition Coefficient: Soluble in DMSO or ethanol. Slightly soluble in water.
Stability/Shelf Life: Combustible. Incompatible with strong oxidizing agents.
PSA: 93.06000
LogP: 2.41880
Solubility: Uncertain
Merck: 9596
Specific Rotation: +109° (c=0.75, CHCl3)

Triamcinolone acetonide Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H360
Warning Statement： P201,P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R61
Safety Instruction： S53-S45
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：TU3920000
Hazardous Material Identification：
Risk Phrases：R61
Safety Term：S53;S45
TSCA：Yes
HazardClass：6.1
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ

Triamcinolone acetonide Customs Data

HS CODE：2937229000
Customs Data：

China Customs Code:
2937229000

Triamcinolone acetonide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101294-25g	Triamcinolone acetonide	76-25-5	99%	25g	¥2291.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101294-250mg	Triamcinolone acetonide	76-25-5	99%	250mg	¥97.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101294-5g	Triamcinolone acetonide	76-25-5	99%	5g	¥528.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101294-1g	Triamcinolone acetonide	76-25-5	99%	1g	¥191.90	2023-09-01
S e l l e c k ZHONG GUO	S1628-10mM (1mL in DMSO)	Triamcinolone Acetonide	76-25-5	99.99%	10mM (1mL in DMSO)	¥1073.61	2023-09-15
S e l l e c k ZHONG GUO	S1628-50mg	Triamcinolone Acetonide	76-25-5	99.99%	50mg	¥812.85	2023-09-15
Chemenu	CM254949-5g	(6aS,7S,8aS,8bS,11aS,12aS,12bS)-6b-Fluoro-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10,10-tetramethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one	76-25-5	98%	5g	$102	2021-06-09
Chemenu	CM254949-10g	(6aS,7S,8aS,8bS,11aS,12aS,12bS)-6b-Fluoro-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10,10-tetramethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one	76-25-5	98%	10g	$168	2021-06-09
Chemenu	CM254949-25g	(6aS,7S,8aS,8bS,11aS,12aS,12bS)-6b-Fluoro-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10,10-tetramethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one	76-25-5	98%	25g	$309	2021-06-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002662-1g	Triamcinolone acetonide	76-25-5	99%	1g	￥176	2023-09-07

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(CAS:76-25-5)Triamcinolone acetonide

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Triamcinolone acetonide Spectrogram

LC-MS

1H NMR

300 MHz

DMSO

13C NMR

Triamcinolone acetonide Related Literature

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Analyst, 1996,121, 785-788
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

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Suzhou Senfeida Chemical Co., Ltd

(CAS:76-25-5)Triamcinolone acetonide

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:76-25-5)Triamcinolone acetonide

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Cas no 76-25-5 (Triamcinolone acetonide)

Triamcinolone acetonide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

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Triamcinolone acetonide Customs Data

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